Cas no 2171550-94-8 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid
• CAS No: 2171550-94-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6470964
• PubChem ID: 165561106
• Update Time: 2025-05-27

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid
• 2171550-94-8
• EN300-1524114
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-4-methylhexanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-16(2)13-23(25(30)31)28-24(29)17(3)14-27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： CJVGIUYNMMGHQT-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(NC(C(=O)O)CC(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid (CAS No. 2171550-94-8)

In the realm of peptide synthesis and pharmaceutical research, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid (CAS No. 2171550-94-8) has emerged as a compound of significant interest. This specialized amino acid derivative is widely utilized in the construction of complex peptides, particularly in solid-phase peptide synthesis (SPPS). Its unique structural features, including the Fmoc-protected amino group and branched alkyl chain, make it a valuable building block for researchers aiming to develop novel therapeutic agents or study protein-protein interactions.

The growing demand for peptide-based drugs, driven by their high specificity and lower toxicity compared to small molecules, has placed compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid at the forefront of medicinal chemistry. Recent advancements in cancer immunotherapy and antiviral peptide design have further highlighted the importance of such modified amino acids in drug discovery pipelines. Researchers frequently search for "Fmoc-protected amino acid applications" or "CAS 2171550-94-8 solubility," reflecting the practical challenges faced in laboratory settings.

From a chemical perspective, the 2-methylpropanamido moiety and 4-methylhexanoic acid backbone of this compound contribute to enhanced stability against enzymatic degradation—a critical factor in peptide drug development. The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group that can be selectively removed under mild basic conditions, making it compatible with automated peptide synthesizers. This aligns with the industry's shift toward "green peptide synthesis" methods that minimize hazardous reagents.

The compound's role extends beyond traditional peptide synthesis. With increasing interest in "peptide stapling techniques" to stabilize secondary structures, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid has found applications in creating constrained peptides that mimic natural protein folds. Such peptides show promise in targeting "undruggable" protein surfaces, a hot topic in precision medicine forums. Analytical chemists often inquire about "HPLC purification methods for CAS 2171550-94-8," underscoring the need for optimized separation protocols.

Stability studies reveal that proper storage of this compound at -20°C under inert atmosphere preserves its reactivity for Fmoc-based coupling reactions. The presence of both hydrophobic (methylhexanoic acid) and polar (carbamate) regions in its structure necessitates careful solvent selection, with dimethylformamide (DMF) and dichloromethane (DCM) being common choices. These practical considerations are frequently discussed in "peptide synthesis troubleshooting" threads across scientific communities.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid represents a versatile tool for modern peptide engineering. Its applications span from basic research to cutting-edge drug development, particularly in areas like targeted drug delivery and bioconjugation. As the scientific community continues to explore "next-generation peptide therapeutics," compounds with such tailored functionalities will remain indispensable in bridging molecular design with clinical potential.